Cas no 2172016-76-9 (2-(2,4-difluorophenyl)ethyl chloroformate)

• Product Name: 2-(2,4-difluorophenyl)ethyl chloroformate
• CAS No: 2172016-76-9
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 6056022
• PubChem ID: 165601856
• Update Time: 2025-06-08

2-(2,4-difluorophenyl)ethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)ethyl chloroformate
• EN300-1612737
• 2172016-76-9

• Inchi： 1S/C9H7ClF2O2/c10-9(13)14-4-3-6-1-2-7(11)5-8(6)12/h1-2,5H,3-4H2
• InChI Key： UREWPKGJWFYWEX-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCC1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 220.0102635g/mol
• Monoisotopic Mass: 220.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2,4-difluorophenyl)ethyl chloroformate

Introduction to 2-(2,4-Difluorophenyl)ethyl Chloroformate (CAS No. 2172016-76-9)

2-(2,4-Difluorophenyl)ethyl chloroformate, with the CAS number 2172016-76-9, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloroformate group and a 2,4-difluorophenyl substituent. These features endow it with a range of properties that make it valuable in various applications, particularly in the development of new drugs and materials.

The chemical structure of 2-(2,4-difluorophenyl)ethyl chloroformate can be represented as follows: C₉H₇ClF₂O₃. The presence of the chloroformate group (ClCOO-) and the 2,4-difluorophenyl moiety (C₆H₃F₂) imparts specific reactivity and stability characteristics to the molecule. The fluorine atoms in the phenyl ring contribute to the compound's lipophilicity and electronic properties, making it an attractive building block for synthetic chemists.

In recent years, 2-(2,4-difluorophenyl)ethyl chloroformate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. The chloroformate group can readily react with amines to form carbamates, which are important functional groups in many bioactive molecules. This reactivity allows for the facile introduction of diverse substituents, thereby expanding the chemical space available for drug design.

A notable example of the application of 2-(2,4-difluorophenyl)ethyl chloroformate in pharmaceutical research is its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. The unique structure of 2-(2,4-difluorophenyl)ethyl chloroformate enables it to serve as a key intermediate in the synthesis of these compounds, contributing to their efficacy and selectivity.

Beyond its role in pharmaceuticals, 2-(2,4-difluorophenyl)ethyl chloroformate has also found applications in materials science. Its ability to form stable carbamates makes it useful in the preparation of polyurethanes and other polymer materials. These materials are widely used in industries such as automotive, construction, and electronics due to their excellent mechanical properties and durability.

The synthesis of 2-(2,4-difluorophenyl)ethyl chloroformate typically involves several steps. One common approach is to start with 2-(2,4-difluorophenyl)ethanol and react it with phosgene or a phosgene equivalent to form the desired product. This reaction requires careful control of temperature and pressure to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using solid-supported reagents and catalytic systems.

The safety and handling of 2-(2,4-difluorophenyl)ethyl chloroformate are important considerations for researchers working with this compound. It is generally classified as a hazardous material due to its reactivity and potential for causing skin irritation and respiratory issues. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

In conclusion, 2-(2,4-difluorophenyl)ethyl chloroformate (CAS No. 2172016-76-9) is a valuable compound with a wide range of applications in chemical synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an essential building block for developing new drugs and materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further highlighting its importance in the scientific community.